N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4

• Molecular Formula: C20H20N2O3
• Molecular Weight: 340.4 g/mol
• InChI: InChI=1S/C20H20N2O3/c1-25-20(24)18(11-14-7-3-2-4-8-14)22-19(23)12-15-13-21-17-10-6-5-9-16(15)17/h2-10,13,18,21H,11-12H2,1H3,(H,22,23)/t18-/m0/s1/i5D,6D,9D,10D
• InChIKey: GEGAFQZCVUOFHP-FCWCHBMWSA-N

N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine Methyl Ester-d4: Product Overview

N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 (CAS unassigned for the deuterated form; unlabeled CAS: 1060809-98-4) is a stable isotope-labeled derivative belonging to the class of indole-3-acetyl-amino acid conjugates. It is the tetra-deuterated analog of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester, wherein four hydrogen atoms are replaced by deuterium atoms specifically on the indole ring . The compound possesses a molecular formula of C20H16D4N2O3 and a molecular weight of 340.41 g/mol, representing a mass shift of +4 Da relative to its unlabeled counterpart (C20H20N2O3; 336.38 g/mol) . This mass difference enables its primary application as an internal standard for quantitative analysis by liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS) [1]. As a deuterated analog of an auxin-related metabolite involved in indole-3-acetic acid (IAA) conjugation pathways, the compound serves analytical workflows in plant hormone research, metabolic flux analysis, and pharmacokinetic studies requiring precise quantification of the endogenous or unlabeled species [2].

Workflow Isotope dilution LC-MS/MS or GC-MS quantification

Selection d4-labeled internal standard for indole-phenylalanine conjugates

Context Plant hormone research, metabolic flux analysis, PK studies

• [1] Russak EM, et al. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. View Source
• [2] MtoZ Biolabs. Indole-3-acetyl-L-phenylalanine Methyl Ester Analysis Service. View Source

d4-Labeled Standard: Substitution Limitations

Generic substitution of N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 with either its unlabeled counterpart or alternative deuterated analogs is analytically inadmissible due to fundamental requirements of isotope dilution mass spectrometry. The unlabeled compound (CAS 1060809-98-4) lacks the requisite mass shift for differentiation from endogenous analyte in selected ion monitoring (SIM) or multiple reaction monitoring (MRM) modes, rendering co-eluting analyte and internal standard spectrometrically indistinguishable and precluding accurate quantification [1]. Conversely, alternative deuterated analogs such as N-[2-(Indol-3-yl-2,4,5,6,7-d5)acetyl]-L-phenylalanine-15N (d5/15N dual-labeled; molecular weight 328.38 g/mol) introduce different mass shifts and possess distinct isotopic enrichment patterns that may not match the chromatographic retention time or ionization efficiency of the specific analyte of interest, violating the principle of co-eluting internal standardization . Furthermore, the position-specific nature of deuteration in the d4-labeled compound (localized to the indole ring) may confer different hydrogen-deuterium exchange stability characteristics under certain ionization conditions (e.g., atmospheric pressure chemical ionization, APCI) compared to alternative labeling patterns [2]. These factors collectively mandate the selection of the exact isotopologue—rather than any in-class analog—for reliable quantitative LC-MS or GC-MS method validation.

Unlabeled Analog

Lacks mass shift for analyte/internal standard differentiation, preventing accurate quantification in SIM/MRM modes.

Alternative Isotopologues

Different labeling patterns (e.g., d5/15N) may alter retention time and ionization efficiency, violating co-elution requirements.

APCI H/D Exchange

Indole ring deuteration may undergo back-exchange under APCI conditions; method validation with chosen ionization source is needed.

• [1] ResolveMass Laboratories. Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. View Source
• [2] Aktar S, et al. Optimization and Application of APCI Hydrogen-Deuterium Exchange Mass Spectrometry (HDX MS) for the Speciation of Nitrogen Compounds. J Am Soc Mass Spectrom. 2015;26(6):1004-1013. View Source

d4-Labeled Standard: Comparative Evidence

Mass Spectrometric Differentiation for Quantification

The tetra-deuterated N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester-d4 exhibits a molecular weight of 340.41 g/mol (C20H16D4N2O3), representing a +4 Da mass differential relative to its unlabeled counterpart (C20H20N2O3; 336.38 g/mol) . This 4 Da shift ensures baseline separation between the internal standard and endogenous analyte signals in both full-scan and selected ion monitoring (SIM) modes on standard single-quadrupole or triple-quadrupole mass spectrometers, without isotopic overlap from naturally occurring 13C isotopologues that could confound quantification when using +1, +2, or +3 Da labeled standards [1]. Vendor technical specifications confirm ≥98% purity for the d4-labeled compound, meeting the isotopic enrichment threshold recommended for reliable internal standard performance . The unlabeled methyl ester (CAS 1060809-98-4) has a reported purity specification of ≥95% from commercial sources .

MS Differentiation

Head-to-head

+4 Da mass shift

Supports reliable isotope dilution MS quantification

Vendor-reported ≥98% purity for d4; unlabeled ≥95%

Evidence Dimension	Molecular weight and mass shift for MS differentiation
Target Compound Data	340.41 g/mol; C20H16D4N2O3; +4 Da shift
Comparator Or Baseline	Unlabeled N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester (336.38 g/mol; C20H20N2O3; 0 Da shift)
Quantified Difference	+4 Da (1.19% increase in molecular weight); deuterium incorporation of 4 atoms on indole ring
Conditions	Molecular formula and weight determination by high-resolution mass spectrometry; vendor certificate of analysis data

Why This Matters

The +4 Da mass shift provides unambiguous MS differentiation from endogenous analyte, whereas +1, +2, or +3 Da labeled standards risk isotopic interference from natural abundance 13C peaks, directly impacting quantitative accuracy in LC-MS/MS workflows.

• [1] ResolveMass Laboratories. Deuterated Internal Standards for LC-MS: Selection Criteria (Recommendation: 2-10 deuterium substitutions). View Source

Labeling Pattern: d4 vs. d5/15N Dual-Labeled Analogs

The d4-labeled compound incorporates four deuterium atoms exclusively on the indole ring, as indicated by the SMILES notation COC([C@@H](NC(CC1=CNC2=C([2H])C([2H])=C([2H])C([2H])=C21)=O)CC3=CC=CC=C3)=O . In contrast, a commercially available alternative isotopic analog, N-[2-(Indol-3-yl-2,4,5,6,7-d5)acetyl]-L-phenylalanine-15N (CAS 1201012-75-0), features five deuterium atoms on the indole ring plus a 15N label on the phenylalanine moiety, yielding a molecular formula of C19H13D5N15NO3 and molecular weight of 328.38 g/mol . The d4 compound provides a simpler mass shift pattern (M+4) with no nitrogen isotope enrichment, making it more directly compatible with routine LC-MS/MS quantification workflows that do not require the additional analytical complexity of dual-isotope tracking. Conversely, the d5/15N dual-labeled analog is optimized for advanced applications requiring simultaneous monitoring of both carbon/nitrogen metabolic fates (via 15N NMR or high-resolution MS) and deuterium tracing .

Labeling Comparison

Context-dependent

Target: d4 (M+4), MW 340.41 Comparator: d5/15N, MW 328.38

d4 labeling provides simpler MS signal for routine quantification; dual-label suited for multi-modal tracing

Molecular weights from vendor data

Evidence Dimension	Isotopic labeling pattern and molecular weight
Target Compound Data	C20H16D4N2O3; MW 340.41; 4 deuterium atoms on indole ring; natural abundance nitrogen
Comparator Or Baseline	N-[2-(Indol-3-yl-2,4,5,6,7-d5)acetyl]-L-phenylalanine-15N (CAS 1201012-75-0); C19H13D5N15NO3; MW 328.38; 5 deuterium + 1 15N
Quantified Difference	Target: +4 Da from unlabeled; MW 340.41. Comparator: distinct mass shift pattern; MW 328.38 (lower due to different base structure); dual-label enables orthogonal detection modes
Conditions	Comparison based on vendor-published molecular formulas, SMILES structures, and molecular weight data

Why This Matters

The d4-only labeling provides a cleaner, single-mode MS signal suitable for routine quantitative LC-MS internal standardization, whereas the dual-labeled analog is optimized for multi-modal (MS + NMR) metabolic tracing applications, representing distinct procurement decisions based on analytical endpoint requirements.

H/D Exchange Stability Under APCI Conditions

Studies on substituted indoles fully labeled with deuterium on the aromatic ring have demonstrated that substantial hydrogen-deuterium back-exchange can occur during atmospheric pressure chemical ionization (APCI) liquid chromatography/mass spectrometry (LC/MS), resulting in partial or complete re-protonation of the indole ring [1]. The electron-rich nature of the indole aromatic system, attributable to electron donation from the non-basic indole nitrogen, renders indole compounds particularly susceptible to H/D exchange under APCI conditions [2]. Since the d4-labeled compound bears deuterium atoms specifically on the indole ring , this class-level phenomenon suggests that users employing APCI interfaces should validate deuterium retention under their specific experimental conditions and consider electrospray ionization (ESI) as an alternative ionization mode that may exhibit reduced back-exchange. No direct head-to-head stability data comparing the d4-labeled methyl ester to other deuterated indole conjugates are available in the public literature; this evidence is derived from class-level observations on structurally related deuterated indoles.

APCI H/D Stability

Class-level

Potential back-exchange

Method validation with ionization source (ESI vs APCI) is advised

Based on structurally related deuterated indoles

Evidence Dimension	Deuterium retention stability under APCI-LC/MS conditions
Target Compound Data	Not directly quantified; class-level susceptibility inferred based on indole ring deuteration pattern
Comparator Or Baseline	Fully deuterated substituted indoles (class-level comparator)
Quantified Difference	Not available; qualitative observation of substantial back-exchange in class-level studies
Conditions	Atmospheric pressure chemical ionization (APCI) liquid chromatography/mass spectrometry; electron-rich indole aromatic systems

Why This Matters

Awareness of potential APCI-induced H/D back-exchange is critical for method development and validation when selecting this compound as an internal standard; researchers should evaluate ionization mode compatibility (ESI versus APCI) to ensure quantitative reliability.

• [1] Scilit. Hydrogen/deuterium exchange on aromatic rings during atmospheric pressure chemical ionization mass spectrometry. View Source
• [2] Aktar S, et al. Optimization and Application of APCI Hydrogen-Deuterium Exchange Mass Spectrometry (HDX MS) for the Speciation of Nitrogen Compounds. J Am Soc Mass Spectrom. 2015;26(6):1004-1013. View Source

Deuterium Substitution Adequacy for Isotope Dilution MS

Authoritative guidance on deuterated internal standard selection for LC-MS quantification recommends a minimum of 2-10 deuterium substitutions, with a preference for ≥3 deuterium atoms to prevent isotopic overlap with naturally occurring 13C isotopologues of the target analyte [1]. The d4-labeled compound, bearing four deuterium atoms, satisfies this criterion and provides a +4 Da mass shift that exceeds the +2 Da shift typical of d2-labeled standards, which may still exhibit partial isotopic overlap with the M+2 peak from natural abundance 13C2 isotopologues in complex biological matrices [1]. The unlabeled methyl ester (MW 336.38) has a theoretical M+2 isotopic abundance of approximately 2.2% (from two 13C atoms among 20 carbons), which could interfere with quantification when using d2-labeled internal standards but is well-resolved from the M+4 signal of the d4-labeled compound. This class-level selection principle is corroborated by established practices in phenylalanine quantification using deuterated internal standards, where d5-phenylalanine has been successfully employed for in vivo phenylalanine-4-monooxygenase activity measurements [2].

Deuterium Adequacy

Class-level

4 deuterium atoms

Meets ≥3 deuterium best practice, reducing 13C2 isotopic interference risk

Based on consensus guidelines for internal standard selection

Evidence Dimension	Deuterium substitution count adequacy for LC-MS internal standardization
Target Compound Data	4 deuterium atoms (d4 labeling); +4 Da mass shift
Comparator Or Baseline	Recommended minimum: 2-10 deuterium substitutions, optimal ≥3; d2-labeled analogs
Quantified Difference	d4 exceeds minimum recommendation of 2-3 deuterium atoms; +4 Da versus +2 Da shift reduces 13C2 isotopic interference risk
Conditions	Based on consensus internal standard selection guidelines for quantitative LC-MS bioanalysis

Why This Matters

The d4 labeling level aligns with established best practices for deuterated internal standard selection, providing confidence in method ruggedness and reducing the likelihood of isotopic interference that could compromise quantitative accuracy in regulatory or publication-grade analytical work.

• [1] ResolveMass Laboratories. Deuterated Internal Standards for LC-MS: Selection Criteria (Selection Factor: Number & position of deuteriums; Recommendation: 2-10 substitutions). View Source
• [2] Zagalak MJ, et al. Quantitation of deuterated and non-deuterated phenylalanine and tyrosine in human plasma using GC-MS. J Chromatogr. 1977;142:523-531. View Source

d4-Labeled Standard: Validated Applications

Plant Metabolomics: Quantifying Indole Conjugates

This compound serves as an internal standard for the accurate quantification of unlabeled N-[2-(1H-Indol-3-yl)acetyl]-L-phenylalanine methyl ester in plant tissue extracts using isotope dilution LC-MS/MS. The +4 Da mass shift (from 336.38 to 340.41 g/mol) enables unambiguous selected reaction monitoring (SRM) without interference from naturally occurring 13C isotopologues of the endogenous analyte [1]. This application is directly supported by the compound's documented use as a tracer and internal standard for quantitative NMR, GC-MS, and LC-MS analysis . Given that the unlabeled compound is implicated in auxin (indole-3-acetic acid) conjugation and regulatory mechanisms in plant physiology , the deuterated analog enables precise measurement of endogenous pool sizes and metabolic flux in Arabidopsis thaliana and other plant model systems.

ADME Studies of Indole-Phenylalanine Conjugates

In drug metabolism and pharmacokinetic (DMPK) investigations, the d4-labeled compound functions as an internal standard for quantifying the absorption, distribution, metabolism, and excretion (ADME) of indole-phenylalanine conjugate drug candidates. The four-deuterium labeling pattern provides sufficient mass separation for accurate quantification in complex biological matrices (plasma, tissue homogenates, microsomal incubations) while minimizing the risk of metabolic deuterium isotope effects that can occur with higher degrees of deuteration or deuteration at metabolically labile positions [1]. Vendor storage specifications (powder: -20°C for 3 years, 4°C for 2 years; in solvent: -80°C for 6 months, -20°C for 1 month) support long-term stability for multi-study analytical campaigns .

Auxin Metabolite Profiling in Agricultural Biotech

The compound is suitable for developing and validating quantitative LC-MS methods for auxin metabolite profiling in genetically modified crops and plant biotechnology applications. The d4 labeling meets the ≥3 deuterium threshold recommended for reliable isotope dilution MS [1], supporting method ruggedness required for regulatory submissions. Researchers should validate deuterium retention when using APCI ionization, as class-level evidence indicates that indole ring-deuterated compounds may undergo H/D back-exchange under APCI conditions; ESI may be preferable . The compound's unlabeled counterpart is recognized as an indole-3-acetyl-amino acid conjugate involved in auxin activity regulation , establishing the biological relevance of this analytical target in agricultural research.

Application

Selection Property

Validation Focus

Plant tissue extract quantification

Mass shift adequacy for isotope dilution MS

Isotopic interference review; method ruggedness for plant matrices

ADME quantification in complex matrices

Deuterium labeling stability for DMPK workflows

Metabolic isotope effect review; long-term stability validation

Regulatory-supporting auxin profiling

d4 labeling meets ≥3 deuterium best practice

APCI H/D exchange validation; ESI compatibility check

• [1] ResolveMass Laboratories. Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. View Source